Cas no 94818-84-5 (phenacein)
phenacein structure
Product Name:phenacein
phenacein Chemical and Physical Properties
Names and Identifiers
-
- phenacein
- 6-hydroxy-3-oxo-5H-phenazine-1-carboxylic acid
- 3,6-Dihydroxy-1-phenazinecarboxylic acid
- 3,6-dihydroxy-1-phenazine carboxylic acid
- 1-Phenazinecarboxylic acid, 3,6-dihydroxy-
- 6-HYDROXY-3-OXO-3,5-DIHYDROPHENAZINE-1-CARBOXYLIC ACID
- CID 135532321
- 3,6-dihydroxyphenazine-1-carboxylic acid
- SCHEMBL7326602
- CHEBI:222740
- 94818-84-5
- DTXSID90915295
-
- Inchi: 1S/C13H8N2O4/c16-6-4-7(13(18)19)11-9(5-6)15-12-8(14-11)2-1-3-10(12)17/h1-5,16-17H,(H,18,19)
- InChI Key: NPAICBCRXGSAJJ-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2=C1N=C1C=C(C=C(C(=O)O)C1=N2)O
Computed Properties
- Exact Mass: 256.04840674g/mol
- Monoisotopic Mass: 256.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- XLogP3: 1.4
phenacein Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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